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Cat. No.: B100986

Get Quote

Introduction
N-Carbobenzyloxy-L-valyl-L-phenylalanine (Z-Val-Phe-OH) is a dipeptide derivative of

significant interest in the fields of medicinal chemistry and drug development. As a crucial

building block in peptide synthesis, it serves as a precursor for constructing more complex

peptide chains used in creating targeted therapeutic agents, particularly in oncology and

immunology research.[1] The benzyloxycarbonyl (Z) group provides temporary protection to the

N-terminus of the valine residue, allowing for controlled, sequential peptide bond formation.

A precise understanding of the molecular structure and purity of Z-Val-Phe-OH is paramount

for its effective use. Spectroscopic techniques such as Nuclear Magnetic Resonance (NMR),

Infrared (IR) Spectroscopy, and Mass Spectrometry (MS) are indispensable tools for this

purpose. This guide provides an in-depth analysis of the spectroscopic signature of Z-Val-Phe-
OH, offering not just the data, but the scientific rationale behind the experimental

methodologies and interpretation. While this is a well-established commercial compound, a

consolidated public repository of its complete experimental spectra is not readily available.

Therefore, this document synthesizes expected data based on the known spectroscopic
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behavior of its constituent parts and closely related analogues, providing a robust framework

for researchers.

Molecular Structure and Physicochemical
Properties
The foundational step in any spectroscopic analysis is understanding the molecule's structure.

Z-Val-Phe-OH combines three key moieties: the N-terminal benzyloxycarbonyl (Z) protecting

group, a central L-valine residue, and a C-terminal L-phenylalanine residue with a free

carboxylic acid.

Molecular Formula: C₂₂H₂₆N₂O₅[1] Molecular Weight: 398.46 g/mol [1] CAS Number: 19542-

51-9[1]

Caption: Molecular structure of Z-Val-Phe-OH.

Nuclear Magnetic Resonance (NMR) Spectroscopy
Principle & Rationale
NMR spectroscopy is the most powerful technique for the unambiguous structural elucidation of

organic molecules in solution. For a dipeptide derivative like Z-Val-Phe-OH, ¹H NMR provides

information on the number and connectivity of protons, while ¹³C NMR reveals the carbon

skeleton. The chemical environment of each nucleus dictates its resonance frequency

(chemical shift), and through-bond scalar coupling between adjacent protons helps establish

the connectivity of molecular fragments. This analysis is crucial to confirm that the correct

amino acids are present and linked in the proper sequence, and that the protecting group is

intact.

Experimental Protocol: ¹H and ¹³C NMR
The choice of solvent and instrument parameters is critical for acquiring high-quality NMR

spectra of peptides.

Sample Preparation:

Accurately weigh 5-10 mg of Z-Val-Phe-OH.
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Dissolve the sample in ~0.6 mL of a deuterated solvent. Dimethyl sulfoxide-d₆ (DMSO-d₆)

is an excellent choice as it effectively solubilizes the peptide and keeps the amide N-H

protons from exchanging rapidly with solvent, making them clearly visible in the ¹H

spectrum. Deuterated chloroform (CDCl₃) can also be used.

Transfer the solution to a 5 mm NMR tube.

Instrumentation & Data Acquisition:

Spectrometer: A 400 MHz (or higher) NMR spectrometer equipped with a standard probe.

¹H NMR Acquisition:

Acquire a standard one-dimensional proton spectrum.

Set a spectral width of approximately 12-16 ppm.

Use a sufficient number of scans (e.g., 16 or 32) to achieve a good signal-to-noise ratio.

The residual solvent peak (e.g., DMSO at ~2.50 ppm) is used as an internal reference.

¹³C NMR Acquisition:

Acquire a proton-decoupled ¹³C spectrum.

Set a spectral width of approximately 200-220 ppm.

A larger number of scans will be required due to the lower natural abundance of ¹³C.

The solvent signal (e.g., DMSO-d₆ at 39.52 ppm) is used for chemical shift referencing.

Data Interpretation: Expected ¹H and ¹³C NMR Spectra
The following tables summarize the expected chemical shifts for Z-Val-Phe-OH, based on

typical values for its constituent fragments.

Table 1: Expected ¹H NMR Data for Z-Val-Phe-OH (in DMSO-d₆)
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Assignment
Expected δ

(ppm)
Multiplicity

Coupling

Constant (J,

Hz)

No. of Protons

Val -CH(CH₃)₂ 0.8 - 0.9
Doublet of
doublets

~6.8 6

Val -CH(CH₃)₂ 1.9 - 2.1 Multiplet - 1

Phe -CH₂-Ar 2.9 - 3.1 Multiplet - 2

Val -CαH 3.9 - 4.1 Multiplet - 1

Phe -CαH 4.4 - 4.6 Multiplet - 1

Z -O-CH₂-Ar 5.0 - 5.1 Singlet - 2

Phe & Z

Aromatic H
7.1 - 7.4 Multiplet - 10

Val -NH-Z 7.5 - 7.7 Doublet ~8.0 1

Phe -NH-CO 8.2 - 8.4 Doublet ~8.2 1

| -COOH | 12.0 - 13.0 | Broad Singlet | - | 1 |

Table 2: Expected ¹³C NMR Data for Z-Val-Phe-OH (in DMSO-d₆)
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Assignment Expected δ (ppm)

Val -CH(CH₃)₂ 18.0 - 19.5

Val -CH(CH₃)₂ 30.0 - 31.0

Phe -CH₂-Ar 36.5 - 37.5

Phe -CαH 54.0 - 55.0

Val -CαH 60.0 - 61.0

Z -O-CH₂-Ar 65.0 - 66.0

Z & Phe Aromatic C 126.0 - 137.5

Z -C=O 156.0 - 157.0

Val -C=O (Amide I) 171.0 - 172.0

| Phe -COOH | 172.5 - 173.5 |

Causality of Assignments:

The high chemical shift (~12-13 ppm) confirms the presence of the acidic carboxylic acid

proton.

The two distinct amide proton signals (~7.6 and ~8.3 ppm) confirm the peptide backbone,

with their doublet splitting arising from coupling to their respective α-protons.

The characteristic singlet at ~5.0 ppm integrates to 2 protons and is indicative of the

methylene group in the benzyloxycarbonyl (Z) protecting group.[2]

The complex multiplet between 7.1-7.4 ppm, integrating to 10 protons, corresponds to the

two phenyl rings (one from the Z-group, one from phenylalanine).

The upfield signals (~0.8-0.9 ppm) are characteristic of the diastereotopic methyl groups of

the valine side chain.

Infrared (IR) Spectroscopy
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Principle & Rationale
Infrared (IR) spectroscopy measures the absorption of infrared radiation by a molecule, which

causes vibrations of its chemical bonds. Specific functional groups absorb at characteristic

frequencies (wavenumbers), making IR an excellent tool for qualitative analysis. For Z-Val-
Phe-OH, IR spectroscopy is used to rapidly confirm the presence of key functional groups: the

amide linkages, the carbamate of the Z-group, the carboxylic acid, and the aromatic rings.

Experimental Protocol: Attenuated Total Reflectance
(ATR)-FTIR
ATR-FTIR is a modern, rapid technique that requires minimal sample preparation.

Sample Preparation:

Place a small amount of the solid Z-Val-Phe-OH powder directly onto the ATR crystal

(typically diamond).

Instrumentation & Data Acquisition:

Spectrometer: A Fourier-Transform Infrared (FTIR) spectrometer equipped with an ATR

accessory.

Background Scan: Record a background spectrum of the clean, empty ATR crystal. This is

crucial to subtract any atmospheric (CO₂, H₂O) or instrumental signals.

Sample Scan: Apply pressure to the sample using the ATR's pressure arm to ensure good

contact with the crystal.

Data Collection: Collect the sample spectrum, typically over a range of 4000-400 cm⁻¹.

The instrument software will automatically ratio the sample scan to the background scan

to produce the final absorbance or transmittance spectrum.
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ATR-FTIR Experimental Workflow

Clean ATR Crystal Record Background
Spectrum

Step 1 Place Solid Sample
on Crystal

Step 2 Apply PressureStep 3 Record Sample
Spectrum

Step 4 Generate Final
Transmittance Spectrum

Step 5
(Software Processing)

Click to download full resolution via product page

Caption: Workflow for ATR-FTIR analysis.

Data Interpretation: Expected IR Absorption Bands
Table 3: Expected Characteristic IR Absorption Bands for Z-Val-Phe-OH

Wavenumber (cm⁻¹) Vibration Type
Functional Group

Assignment

~3300 N-H Stretch
Amide A (peptide &
carbamate N-H)

3000 - 3100 C-H Stretch Aromatic C-H

2850 - 3000 C-H Stretch
Aliphatic C-H (Val, Phe side

chains)

2500 - 3300 (broad) O-H Stretch Carboxylic Acid

~1760 C=O Stretch Carboxylic Acid C=O (dimer)

~1715 C=O Stretch Carbamate C=O (Z-group)

~1655 C=O Stretch
Amide I (peptide backbone

C=O)

| ~1535 | N-H Bend & C-N Stretch | Amide II (peptide backbone) |

Causality of Assignments:
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The very broad absorption centered around 3000 cm⁻¹ is a hallmark of the O-H stretch in a

hydrogen-bonded carboxylic acid.

The sharp peak around 3300 cm⁻¹ is the N-H stretching of the amide and carbamate groups.

The spectrum will feature a complex and strong carbonyl (C=O) region. Three distinct C=O

stretches are expected: the carbamate from the Z-group (~1715 cm⁻¹), the peptide amide

C=O (Amide I band, ~1655 cm⁻¹), and the carboxylic acid C=O (~1760 cm⁻¹). The exact

positions can vary based on hydrogen bonding.

The Amide II band around 1535 cm⁻¹ is another key indicator of the peptide linkage.

Mass Spectrometry (MS)
Principle & Rationale
Mass spectrometry is a powerful analytical technique that measures the mass-to-charge ratio

(m/z) of ionized molecules. Electrospray Ionization (ESI) is a "soft" ionization technique ideal

for peptides, as it typically generates intact molecular ions with minimal fragmentation.[3] ESI-

MS is used to unequivocally confirm the molecular weight of Z-Val-Phe-OH. High-resolution

mass spectrometry (HRMS) can determine the molecular formula with high accuracy by

measuring the exact mass.

Experimental Protocol: Electrospray Ionization-Mass
Spectrometry (ESI-MS)

Sample Preparation:

Prepare a dilute solution of Z-Val-Phe-OH (~10 µg/mL) in a suitable solvent system,

typically a mixture of water and a polar organic solvent like acetonitrile or methanol.

A small amount of an acid, such as 0.1% formic acid, is often added to the solvent to

promote protonation and enhance signal in positive ion mode.

Instrumentation & Data Acquisition:

Mass Spectrometer: An ESI-equipped mass spectrometer (e.g., Q-TOF, Orbitrap).
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Ionization Mode: Positive ion mode is typically used to generate protonated molecules

([M+H]⁺).

Infusion: The sample solution is introduced into the ESI source at a constant flow rate

(e.g., 5-10 µL/min).

Data Acquisition: The mass spectrum is acquired over a relevant m/z range (e.g., 100-

1000 amu). The instrument should be properly calibrated to ensure high mass accuracy.

Data Interpretation: Expected Mass Spectrum
The primary goal is to identify the molecular ion. Given the molecular weight of 398.46 Da, the

following ions are expected in the positive-ion ESI mass spectrum.

Table 4: Expected Molecular Ions for Z-Val-Phe-OH in ESI-MS

Ion Description Calculated Exact Mass (m/z)

[M+H]⁺ Protonated Molecule 399.1863

[M+Na]⁺ Sodium Adduct 421.1682

| [M+K]⁺ | Potassium Adduct | 437.1422 |

Confirmation of Identity: The observation of a prominent peak at m/z 399.1863 in a high-

resolution mass spectrum would provide strong evidence for the elemental composition

C₂₂H₂₇N₂O₅⁺, thereby confirming the identity of Z-Val-Phe-OH. The presence of sodium and

potassium adducts is common in ESI-MS and further supports the molecular weight

assignment.
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Potential MS/MS Fragments

[M+H]⁺
m/z = 399.19

b₁ ion
Z-Val⁺

m/z = 251.13

Fragmentation at
Val-Phe amide bond

y₁ ion
H-Phe-OH⁺

m/z = 166.09

Fragmentation at
Val-Phe amide bond

Click to download full resolution via product page

Caption: Plausible b₁ and y₁ fragment ions in MS/MS analysis.

Conclusion
The structural integrity of Z-Val-Phe-OH can be rigorously confirmed through a combination of

NMR, IR, and MS techniques. NMR spectroscopy provides the detailed carbon-hydrogen

framework and confirms the sequence and presence of the protecting group. IR spectroscopy

offers a rapid and reliable method to verify the key functional groups inherent to the molecule's

structure. Finally, high-resolution mass spectrometry delivers an exact mass measurement,

unequivocally confirming the molecular formula and weight. Together, these techniques provide

a comprehensive spectroscopic profile that ensures the identity, purity, and suitability of Z-Val-
Phe-OH for its applications in advanced peptide synthesis and pharmaceutical research.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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